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Compound of Interest

Compound Name: 2-Aminodiphenylamine

Cat. No.: B160148 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: 2-Aminodiphenylamine (2-ADPA), also known as N-phenyl-o-phenylenediamine,

is a key aromatic amine intermediate in the synthesis of a variety of heterocyclic scaffolds that

form the core of numerous pharmaceutically active compounds. Its unique structure, featuring

two phenyl rings linked by a secondary amine with a primary amino group at the ortho position,

provides multiple reactive sites for cyclization and functionalization. This versatility makes it an

invaluable building block for creating complex molecules, particularly tricyclic systems like

phenothiazines, carbazoles, and acridines, which are prominent in medicinal chemistry. These

scaffolds are central to drugs with applications ranging from antipsychotics and cardiovascular

agents to anticancer therapies.

This document provides detailed application notes and experimental protocols for the synthesis

of representative drugs from these classes, starting from 2-aminodiphenylamine or its

immediate precursors.

Synthesis of Phenothiazine-Based Pharmaceuticals
Phenothiazines are a class of tricyclic compounds known for their neuroleptic and

antihistaminic properties. The core structure is typically synthesized by the reaction of a

diphenylamine derivative with sulfur. Chlorpromazine, a landmark first-generation antipsychotic,

exemplifies this class.
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Application Example: Synthesis of Chlorpromazine
The synthesis of Chlorpromazine can be conceptually mapped from a substituted 2-
aminodiphenylamine precursor. A common industrial route starts with the thionation of 3-

chlorodiphenylamine. For the purpose of illustrating the utility of the 2-ADPA scaffold, we

present a synthetic workflow that proceeds through a related diphenylamine intermediate.

Experimental Workflow: Synthesis of Chlorpromazine
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Step 1: Synthesis of 2-Chloro-10H-phenothiazine

Step 2: Alkylation
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Step 1: Carbazole Formation (Graebe-Ullmann) Step 2: Functionalization to Carvedilol
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Step 1: Acridone Formation Step 2: Chlorination Step 3: Nucleophilic Substitution
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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